N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-nitrobenzamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-nitrobenzamide
• InChI: InChI=1S/C19H19N3O6/c1-27-16-8-7-15(10-17(16)28-2)21-11-13(9-18(21)23)20-19(24)12-3-5-14(6-4-12)22(25)26/h3-8,10,13H,9,11H2,1-2H3,(H,20,24)
• InChI Key: AGNCGWICBBSCQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C19H19N3O6
• Molecular Weight: 385.4 g/mol

Description

The compound “N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-nitrobenzamide” is a complex organic molecule. It contains a pyrrolidinone ring, which is a five-membered ring with one nitrogen and one carbonyl group. It also has a nitrobenzamide group and a dimethoxyphenyl group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The pyrrolidinone ring, nitro group, and amide group would all contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The nitro group could be reduced to an amine, the amide could undergo hydrolysis, and the pyrrolidinone ring could participate in various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would all be influenced by the functional groups present in the molecule.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-nitrobenzamide:

Pharmacological Research

This compound has shown potential in pharmacological research, particularly in the development of new therapeutic agents. Its unique structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. .

Cancer Research

N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-nitrobenzamide has been investigated for its anti-cancer properties. Its ability to inhibit the growth of cancer cells by inducing apoptosis and interfering with cell proliferation pathways makes it a promising candidate for cancer therapy. .

Neuroprotective Agents

The compound has also been studied for its neuroprotective effects. It has shown potential in protecting neurons from oxidative stress and neuroinflammation, which are common features in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Anti-inflammatory Applications

Research has demonstrated that N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-nitrobenzamide possesses anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. .

Antimicrobial Activity

The compound has been evaluated for its antimicrobial properties against a range of bacterial and fungal pathogens. .

Antioxidant Properties

Studies have shown that N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-nitrobenzamide exhibits significant antioxidant activity. It can scavenge free radicals and reduce oxidative stress, which is beneficial in preventing cellular damage and aging. .

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s a drug, it could interact with biological targets in a variety of ways depending on its structure and the presence of functional groups.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a potential drug, further studies would be needed to evaluate its efficacy and safety. If it’s a chemical intermediate, research might focus on improving its synthesis or finding new reactions it can participate in.